Cas no 27913-16-2 (2-amino-1-(3-methoxyphenyl)propan-1-one)

• Product name: 2-amino-1-(3-methoxyphenyl)propan-1-one
• CAS No: 27913-16-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 251552
• PubChem ID: 57309012

2-amino-1-(3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-amino-1-(3-methoxyphenyl)-
• Propiophenone,2-amino-3'-methoxy- (8CI)
• 2-amino-1-(3-methoxyphenyl)propan-1-one
• Propiophenone, 2-amino-3-methoxy- (8CI)
• 1-Propanone, 2-amino-1-(3-methoxyphenyl)-

• Inchi： 1S/C10H13NO2/c1-7(11)10(12)8-4-3-5-9(6-8)13-2/h3-7H,11H2,1-2H3
• InChI Key： BWNZFROXJQBRBC-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC)=C1)(=O)C(N)C

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 294.4±20.0 °C(Predicted)
• PSA: 52.32
• pka: 7.47±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones